BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Boc-L-
Threonine (Boc-Thr-OH)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Thr-OH

Cat. No.: B558205

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
N-o-(tert-Butoxycarbonyl)-L-threonine (Boc-Thr-OH), a critical building block in peptide
synthesis and various applications within drug development. This document outlines its
physical appearance, storage conditions, and physicochemical characteristics, and provides
standardized experimental protocols for its analysis.

Physicochemical Properties

Boc-Thr-OH is commercially available as a white to off-white crystalline powder.[1][2][3] Its
structural integrity and purity are paramount for successful downstream applications,
particularly in solid-phase peptide synthesis (SPPS).

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Boc-Thr-OH compiled
from various suppliers. It is important to note that values such as melting point can exhibit
batch-to-batch variability.
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Property Value References
Molecular Formula CoH17NOs [21[41[5]
Molecular Weight 219.23 g/mol [4]
Melting Point 80-82 °C [6]
_ . [a]?°/D -8.5+1° c=1%n
Optical Rotation o [6]
acetic acid

White to off-white
Appearance [1112][6]
powder/crystal

Solubility

Boc-Thr-OH is soluble in a range of organic solvents commonly used in peptide synthesis.[6]
[7] While precise quantitative solubility data is not widely published, it is known to be soluble in:

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl sulfoxide (DMSO)

Acetone

For a related compound, Boc-Thr(Bzl)-OH, it is described as "clearly soluble" at a concentration
of 1 mmole in 2 ml of Dichloromethane. Another similar compound, Fmoc-Thr(tBu)-OH, is
reported to have a solubility of 200 mg/mL in DMSO.[8] This suggests that Boc-Thr-OH likely
has good solubility in these solvents.

Storage and Handling

Proper storage and handling of Boc-Thr-OH are crucial to prevent degradation and maintain its
quality. The tert-butoxycarbonyl (Boc) protecting group is susceptible to cleavage under acidic
conditions.
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Recommended Storage Conditions

For optimal stability, the following storage conditions are recommended:

Condition Temperature Duration Notes

Store in a tightly

Long-term -20°C Years sealed container in a
dry, dark place.

Short-term 2-8°C Weeks to Months Protect from moisture.

Transport Ambient [9]

Handling Workflow

The following diagram outlines the recommended workflow for handling Boc-Thr-OH to
minimize degradation from atmospheric moisture.
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Boc-Thr-OH Handling Workflow

Experimental Protocols

The following are representative protocols for the analytical characterization of Boc-Thr-OH.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and purity of Boc-Thr-OH.
Methodology:

o Sample Preparation: Dissolve 5-10 mg of Boc-Thr-OH in approximately 0.6 mL of a suitable
deuterated solvent (e.g., DMSO-ds or CDCI3) in a clean 5 mm NMR tube.

e 1H NMR Acquisition:
o Acquire a standard one-dimensional proton NMR spectrum.

o Typical parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and 16-
32 scans.

o Expected signals include a singlet around 1.4 ppm corresponding to the nine protons of
the Boc group, and characteristic multiplets for the threonine backbone protons.

e 13C NMR Acquisition:
o Acquire a proton-decoupled carbon-13 NMR spectrum.

o Typical parameters include a 30° pulse width, a relaxation delay of 2 seconds, and a
sufficient number of scans for adequate signal-to-noise (e.g., 1024 or more).

o Key signals to identify include the carbonyl carbons of the carboxylic acid and the
carbamate, the quaternary carbon of the Boc group, and the carbons of the threonine
backbone.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of Boc-Thr-OH and identify any potential impurities.
Methodology:

o Sample Preparation: Prepare a stock solution of Boc-Thr-OH in a suitable solvent (e.qg.,
acetonitrile/water mixture) at a concentration of approximately 1 mg/mL. Filter the sample
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through a 0.45 pm syringe filter before injection.

» HPLC Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).
o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
o Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

o Gradient: A linear gradient from low to high percentage of Mobile Phase B over 20-30
minutes.

o Flow Rate: 1.0 mL/min.
o Detection: UV at 210-220 nm.
o Injection Volume: 10-20 pL.

o Data Analysis: Integrate the peak areas to calculate the purity of the Boc-Thr-OH sample.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight of Boc-Thr-OH.
Methodology:

o Sample Preparation: Prepare a dilute solution of Boc-Thr-OH in a suitable solvent
compatible with electrospray ionization (e.g., methanol or acetonitrile with 0.1% formic acid).

e Mass Spectrometry Conditions:
o lonization Mode: Electrospray lonization (ESI), typically in positive or negative ion mode.
o Analyzer: Time-of-Flight (TOF) or Quadrupole.

o Scan Range: A range appropriate to detect the molecular ion, for example, m/z 100-500.
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o Data Analysis: In positive ion mode, expect to observe the protonated molecule [M+H]* at
m/z 220.12. In negative ion mode, the deprotonated molecule [M-H]~ at m/z 218.11 may be
observed. The presence of adducts with sodium [M+Na]* or other ions is also possible.

Logical Relationships in Application

The primary application of Boc-Thr-OH is in solid-phase peptide synthesis (SPPS). The
following diagram illustrates the logical steps of incorporating a Boc-Thr-OH residue into a

growing peptide chain.
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Boc-Thr-OH Incorporation in SPPS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b558205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

